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Compound of Interest

Compound Name: 1,4-Bis(2-bromoethoxy)benzene

Cat. No.: B1267954 Get Quote

This technical guide provides a comprehensive overview of 1,4-Bis(2-bromoethoxy)benzene,

a significant chemical intermediate in organic synthesis. The document is intended for

researchers, scientists, and professionals in the field of drug development and materials

science, offering detailed information on its chemical identity, physical properties, synthesis,

and applications.

Chemical Identity and Nomenclature
IUPAC Name: 1,4-bis(2-bromoethoxy)benzene[1]

Synonyms:

1,4-Bis-(2-broMo-ethoxy)-benzene[1]

Benzene, 1,4-bis(2-bromoethoxy)-

NSC-28464[1]

5471-84-1 (CAS Registry Number)[1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1,4-Bis(2-
bromoethoxy)benzene. This data is crucial for its handling, application in reactions, and for

analytical purposes.
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Property Value Reference

Molecular Formula C₁₀H₁₂Br₂O₂ [1]

Molecular Weight 324.01 g/mol [1][2]

Melting Point 114 °C [3]

Boiling Point 145-147 °C at 2 Torr [3]

Appearance Off-white crystals

Solubility

Data not readily available.

Expected to be soluble in

organic solvents like

chloroform and

dichloromethane, and

insoluble in water.

Synthesis of 1,4-Bis(2-bromoethoxy)benzene: An
Experimental Protocol
The synthesis of 1,4-Bis(2-bromoethoxy)benzene is typically achieved through a Williamson

ether synthesis. This method involves the reaction of hydroquinone with an excess of 1,2-

dibromoethane in the presence of a base.

Reaction Scheme:

Hydroquinone + 2 x 1,2-Dibromoethane --(Base, Heat)--> 1,4-Bis(2-bromoethoxy)benzene

Materials:

Hydroquinone

1,2-Dibromoethane

Potassium Carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Chloroform (CHCl₃)

Methanol (MeOH)

Magnesium Sulfate (MgSO₄), anhydrous

Deionized Water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Buchner funnel and filter flask

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, a mixture of hydroquinone (1.0 equivalent) and

anhydrous potassium carbonate (2.5 equivalents) is prepared in anhydrous N,N-

dimethylformamide (DMF).

Addition of Alkylating Agent: To this stirred suspension, an excess of 1,2-dibromoethane (at

least 2.2 equivalents) is added.

Reaction Conditions: The reaction mixture is heated to 100°C under a nitrogen atmosphere

and stirred vigorously for 24 hours. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).
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Work-up: After completion, the reaction mixture is cooled to room temperature and poured

into ice-cold water.

Extraction: The resulting precipitate is extracted with chloroform. The organic layers are

combined, washed with water and brine, and then dried over anhydrous magnesium sulfate.

Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

crude product is then purified by recrystallization from a mixture of chloroform and methanol

to yield pure 1,4-Bis(2-bromoethoxy)benzene as off-white crystals.

Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 1,4-Bis(2-
bromoethoxy)benzene.
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Caption: Synthesis workflow for 1,4-Bis(2-bromoethoxy)benzene.
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Applications in Research and Development
1,4-Bis(2-bromoethoxy)benzene is a valuable bifunctional building block in organic synthesis.

The two bromoethoxy groups can undergo various nucleophilic substitution reactions, making it

a key intermediate for the synthesis of more complex molecules.

One of its primary applications is in the preparation of liquid-crystalline pillar[4]- and

pillar[5]arenes. It is also utilized as a linker molecule in the synthesis of conjugated polymers

and other advanced materials with potential applications in electronics and photonics. The

ability to introduce specific functionalities at both ends of the molecule makes it a versatile tool

for creating well-defined macromolecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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